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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial research on Stk16-IN-1, a

selective inhibitor of Serine/Threonine Kinase 16 (STK16), and its effects on cancer cell lines.

This document details the mechanism of action, summarizes key quantitative data, provides

detailed experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction to STK16 and the Inhibitor Stk16-IN-1
Serine/Threonine Kinase 16 (STK16), also known as PKL12, is a protein kinase implicated in

various cellular processes, including cell cycle regulation, apoptosis, and signal transduction.[1]

Dysregulation of STK16 activity has been linked to the proliferation and survival of cancer cells,

making it an attractive target for therapeutic intervention.[1]

Stk16-IN-1 is a potent and highly selective, ATP-competitive small molecule inhibitor of STK16.

[2][3] Initial studies have demonstrated its potential as an anti-cancer agent by inducing

apoptosis and inhibiting tumor progression.[1] This guide focuses on the foundational studies

that have characterized the activity of Stk16-IN-1 in various cancer cell lines.

Quantitative Data on Stk16-IN-1 Activity
The following tables summarize the key quantitative data from initial studies on Stk16-IN-1.

Table 1: In Vitro Kinase Inhibitory Activity of Stk16-IN-1
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Target Kinase IC50 (nM) Assay Type

STK16 295 Enzymatic Assay

mTOR 5560 Enzymatic Assay

Data sourced from MedchemExpress and Selleck Chemicals product pages.[2][4]

Table 2: Cellular Activity of Stk16-IN-1 in Cancer Cell
Lines

Cell Line Cancer Type Observed Effects Quantitative Data

MCF-7 Breast Cancer

Reduction in cell

number, accumulation

of binucleated cells,

potentiation of

chemotherapeutics.[2]

IC50 values for cell

viability are not

explicitly provided in

the initial reports, but

effects were observed

at concentrations up

to 10 µM.[2]

HCT116 Colorectal Cancer
Apoptosis induction.

[2]

Specific IC50 values

for apoptosis or cell

viability are not

detailed in the initial

findings.

HeLa Cervical Cancer
Apoptosis induction.

[2]

Specific IC50 values

for apoptosis or cell

viability are not

detailed in the initial

findings.

Signaling Pathways Modulated by STK16
STK16 is involved in multiple signaling pathways that are critical for cancer cell proliferation

and survival. The following diagrams illustrate the key pathways affected by STK16 and,

consequently, by its inhibitor, Stk16-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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